Cas no 2418708-94-6 (Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate)

• Product Name: Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate
• CAS No: 2418708-94-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD32678762
• CID: 5678713
• PubChem ID: 154577237
• Update Time: 2025-06-15

Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26673708
• ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate
• 2418708-94-6
• Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate

• MDL： MFCD32678762
• Inchi： 1S/C7H10N2O2S/c1-3-11-7(10)6-9-5(8)4(2)12-6/h3,8H2,1-2H3
• InChI Key： DOYNMYOKCFQQKM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(=C1C)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate

Comprehensive Overview of Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate (CAS No. 2418708-94-6)

Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate (CAS No. 2418708-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring an ethyl carboxylate group and an amino substitution at the 4-position of the thiazole ring. Its versatility in synthetic applications makes it a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's CAS No. 2418708-94-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate typically involves cyclization reactions of thiourea derivatives with α-haloketones, followed by esterification. Its 5-methyl-1,3-thiazole core is a common motif in FDA-approved drugs, such as anti-inflammatory and antidiabetic medications. This structural feature has sparked discussions in forums about "how to optimize thiazole synthesis" or "applications of amino-thiazole carboxylates in drug design."

From an industrial perspective, CAS 2418708-94-6 is often highlighted in patents related to crop protection chemicals. Its thiazole ring exhibits herbicidal and fungicidal properties, addressing the agricultural sector's need for sustainable pest control solutions. Environmental safety concerns have also driven searches for "green synthesis methods for thiazole derivatives," linking this compound to broader trends in green chemistry.

Analytical characterization of Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate employs techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research use. FAQs about "where to buy CAS 2418708-94-6" or "storage conditions for thiazole esters" indicate its commercial importance. Proper handling requires inert atmospheres to preserve its amino group reactivity.

Emerging studies explore the compound's role in material science, particularly in designing organic semiconductors. The conjugated system of the thiazole ring contributes to electron delocalization, a hot topic in renewable energy research. Such interdisciplinary applications demonstrate why Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate remains a keyword-rich subject in scientific literature.

In conclusion, CAS No. 2418708-94-6 represents a multifaceted tool for innovation across industries. Its structural adaptability answers pressing questions in drug development, agriculture, and advanced materials, making it a compound of enduring scientific and commercial value.